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Compound of Interest

Compound Name: Carbaryl!

Cat. No.: B7772274

Essential Safety Protocols for Handling Carbaryl

This document provides crucial safety and logistical information for the handling and disposal
of Carbaryl, a carbamate insecticide. Adherence to these protocols is vital for ensuring the
safety of laboratory personnel and minimizing environmental contamination. Carbaryl is a
cholinesterase inhibitor and is suspected of causing cancer, making strict observance of safety
measures paramount.[1][2][3]

Hazard Identification and Exposure Symptoms

Carbaryl poses significant health risks through inhalation, skin absorption, ingestion, and eye
contact.[4] It is classified as a Category 2 carcinogen.[1][2] Acute exposure can lead to
carbamate poisoning, with symptoms appearing rapidly. These include blurred vision, sweating,
nausea, vomiting, abdominal pain, headache, weakness, and difficulty breathing.[5][6] Severe
overexposure may result in convulsions, unconsciousness, and respiratory failure.[2]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the primary defense against exposure. The following
table summarizes the required equipment for handling Carbaryl in solid (dust/powder) and
liquid (solutions/sprays) forms.
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Protection Type

Required PPE for
Solid Carbaryl

Required PPE for
Liquid Carbaryl /

Key Specifications &
Best Practices

Respiratory

MSHA/NIOSH
approved dust/mist
filtering respirator if
ventilation is
inadequate or dust is

generated.[2]

Sprays
For unknown
concentrations or
emergencies, a full-
MSHA/NIOSH

approved respirator
with appropriate
cartridges for
vapors/mists if
ventilation is

inadequate.[2][7]

face positive pressure
air-supplied respirator
or SCBAis
mandatory.[1] A
program compliant
with OSHA 29 CFR
1910.134 should be in
place if respirators are
used.[2]

Impact-resistant

safety glasses with

Indirect-vent, splash-
resistant goggles.[5] A
face shield worn over

goggles is required

Ensure a proper seal

around the eyes to

Eye & Face ] i o ]
side-shields or when mixing prevent contact with
goggles.[1][5] concentrates or there dust or splashes.[9]

is a high splash risk.
[5](8]
Never use leather or
] ] Unlined, elbow-length cotton gloves.[7][8]
Chemical-resistant ) ) )
o chemical-resistant Wash the outside of

Hand nitrile rubber gloves. o )

o gloves (e.g., nitrile, gloves with soap and
neoprene, butyl).[8] water before removing
them.[1]

Body Long-sleeved shirt Chemical-resistant For high-exposure

and long pants.[1][2]

apron over a long-
sleeved shirt and long
pants, especially
during mixing and
loading.[2][7]]8]

tasks, a disposable or
reusable chemical-
resistant suit covering

the entire body should
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be worn over regular
clothing.[8][10]

Pant legs must be
worn outside of boots
) ) to prevent chemicals
Shoes plus socks.[1] Chemical-resistant )
Footwear from entering.[10][11]
[2] boots.[11] ]
Leather or fabric
footwear is not

permissible.[10]

Operational and Disposal Plans

A systematic approach to handling, from preparation to disposal, is essential for safety.

Experimental Protocol: Safe Handling Workflow

e Preparation:
o Obtain and thoroughly read the Safety Data Sheet (SDS) for Carbaryl before use.[1][2]

o Ensure a designated handling area is well-ventilated, either through general or local
exhaust ventilation.[1][12]

o Verify that an emergency shower and eyewash station are readily accessible and
operational.[5]

o Assemble and inspect all required PPE for defects before starting work.[11]

e Handling and Use:

o

Put on all required PPE before handling the chemical.

o

Handle and open containers in a manner that prevents spillage or dust creation.[1]

[¢]

Avoid breathing any dust, mist, or vapors.[2]

[¢]

Do not eat, drink, or smoke in the area where Carbaryl is being handled or stored.[5][12]
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e Decontamination and PPE Removal:
o Remove PPE immediately after handling is complete.[1][2]
o Wash the outside of gloves with soap and water before removing them.[1]
o Remove contaminated clothing immediately if a spill occurs.[2]

o Wash hands and any exposed skin thoroughly with soap and water after removing PPE
and before eating, drinking, or using the toilet.[1][5]

o Launder contaminated reusable clothing separately from other items.[3][10]

Disposal Plan

o Waste Disposal: Wastes resulting from the use of Carbaryl must be disposed of at an
approved waste disposal facility or on-site in accordance with federal, state, and local
regulations.[5][13] Open dumping is prohibited.[13]

o Container Disposal: Never reuse empty containers.[14] Completely empty the container into
the application equipment.[1] Dispose of the empty container in a sanitary landfill, by
incineration, or by other procedures approved by state and local authorities.[1]

o Spill Waste: Absorbent material and soil contaminated with Carbaryl must be placed in
suitable, closed containers and disposed of as hazardous waste.[1][5]

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Type Immediate First Aid Protocol
1. Move the person to fresh air immediately.[1]
[6] 2. If the person is not breathing, call 911 or
Inhalation an ambulance, then give artificial respiration.[1]

[6] 3. Call a poison control center or physician

for further treatment advice.[1][2]

Skin Contact

1. Immediately take off all contaminated
clothing.[1][6] 2. Rinse skin immediately with
plenty of soap and water for at least 15 minutes.
[1][5][6] 3. Call a poison control center or

physician for treatment advice.[1]

Eye Contact

1. Hold the eye open and rinse slowly and
gently with water for at least 15 minutes,
including under the eyelids.[1][6] 2. Remove
contact lenses, if present, after the first 5
minutes, then continue rinsing the eye.[1][6] 3.
Call a poison control center or physician for

immediate medical attention.[1]

Ingestion

1. Call a poison control center or physician
immediately for treatment advice.[1][6] 2. Have
the person sip a glass of water if able to
swallow.[1][6] 3. Do not induce vomiting unless
instructed to do so by a poison control center or
doctor.[6][15] 4. Do not give anything by mouth

to an unconscious person.[6]

Accidental Spills

1. Evacuate all non-essential personnel from the
spill area.[5] 2. Don the appropriate level of PPE
before cleanup. 3. For solid spills, carefully
sweep or shovel the material to avoid creating
dust and place it in a sealed container for
disposal.[1][12] 4. For liquid spills, contain the
spill and absorb it with an inert material such as
sand, clay, or vermiculite.[13][15] Place the

contaminated material into a sealed container
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for disposal.[14] 5. Decontaminate the spill area

with detergent and water.[12]

For all medical emergencies, call a poison control center (1-800-222-1222) or seek immediate
medical attention.[1] Have the product container or label with you.

Carbaryl Handling Workflow
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1. Preparation Phase

Review SDS & Protocols

:

Verify Emergency Equipment
(Eyewash, Shower)

Y

Inspect & Don Required PPE

Begin Work

2. Handling Phase

Work in Ventilated Area

Handle to Minimize
Dust/Splashes

Complete Work If spill/lexposure occurs

3. Post-Handling Phase Emergency / Spill

Execute Emergency Protocol

Wash Gloves Before Removal (Spill or Exposure)

Remove PPE

Wash Hands & Exposed Skin

4. Disposval Phase

Segregate Carbaryl Waste

;

Dispose via Approved
Hazardous Waste Stream
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A flowchart outlining the key procedural steps for safely handling Carbaryl in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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